Ethyl 6-chloro-1H-indole-3-carboxylate

• IUPAC Name: ethyl 6-chloro-1H-indole-3-carboxylate
• InChI: InChI=1S/C11H10ClNO2/c1-2-15-11(14)9-6-13-10-5-7(12)3-4-8(9)10/h3-6,13H,2H2,1H3
• InChI Key: RZLGWHAWFSRKRB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CNC2=C1C=CC(=C2)Cl
• Molecular Formula: C11H10ClNO2
• DSSTOX Substance ID: DTXSID60547406
• Molecular Weight: 223.65 g/mol
• CAS RN: 100821-50-9

Description

Ethyl 6-chloro-1H-indole-3-carboxylate (ECIC) is a compound found in nature that has a wide range of applications in scientific research. ECIC is an aromatic organic compound commonly used as a reagent in organic synthesis, as a starting material for the synthesis of other compounds, and as a tool for studying the biochemistry of living systems. ECIC has been studied extensively over the years and is known to have potential applications in drug discovery, biotechnology, and other areas of scientific research.

Scientific Research Applications

Synthesis of Complex Molecules

The compound has been utilized in the synthesis of various indole derivatives through different chemical reactions. For instance, ethyl 3-(benzoylamino)-1H-indole-2-carboxylates were prepared by heating ethyl 2-(benzoylamino)-3-(phenylhydrazono)propanoates with polyphosphoric acid, highlighting the reactivity of ethyl indole carboxylates towards creating benzoylamino-substituted indoles, which could serve as building blocks for further chemical transformations (Cucek & Verček, 2008). Additionally, the transformation of sulfomethyl groups to formyl functions in indole carboxylates has been demonstrated, providing a pathway for the synthesis of formyl-substituted indole derivatives, which are valuable intermediates in organic synthesis (Pete, Szöllösy, & Szokol, 2006).

Biological Activity Exploration

Ethyl 6-oxo-3-phenyl-1,6-dihydropyrano[3,2-e]indole-2-carboxylate derivatives, synthesized from ethyl indole carboxylates, have been investigated for their antibacterial activity, showcasing the potential of indole derivatives in contributing to the development of new antibacterial agents (Mir & Mulwad, 2009). Such studies are crucial for understanding the structure-activity relationships that govern the antibacterial efficacy of indole-based compounds.

Chemical Transformation Techniques

Research on indole carboxylates also includes the development of novel synthetic methodologies. For instance, a study on the cyclisation of indolo oxime ethers into pyrazolo[4,5,1-hi]indole derivatives via ethyl indole carboxylates has contributed to the understanding of cyclisation mechanisms and the synthesis of heterocyclic compounds, which are of significant interest in medicinal chemistry (Clayton, Black, & Harper, 2008).

Mechanism of Action

Target of Action

Ethyl 6-chloro-1H-indole-3-carboxylate is a derivative of indole, a significant heterocyclic system found in various bioactive aromatic compounds . Indole derivatives have been found to bind with high affinity to multiple receptors, making them useful in developing new therapeutic derivatives . .

Mode of Action

Indole derivatives are known to interact with their targets, leading to various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Indole derivatives are known to exhibit a broad spectrum of biological activities, suggesting that they may have diverse molecular and cellular effects .